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Proper Disposal Procedures for FAUC-312
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Compound of Interest

Compound Name: FAUC-312

Cat. No.: B1672302

The following provides essential safety and logistical information for the proper disposal of
FAUC-312, a highly flammable and hazardous chemical. Adherence to these procedural steps
is critical for ensuring laboratory safety and regulatory compliance. This guidance is intended
for researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the key quantitative properties and hazard classifications of FAUC-312 are
summarized in the table below. This information is critical for risk assessment and the
implementation of appropriate safety controls during handling and disposal.
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Property Value GHS Classification

) Flammable liquids (Category
Flash Point 11.7°C / 53°F

2)[1]

Boiling Point 77°C/170.6°F
pH No data available
Vapor Pressure 42 mmHg
Vapor Density 1.4 (Air=1)

Relative Density

0.815 (Water = 1)

Explosive Limits

Lower: 2%, Upper: 12%

Eye Irritation

Category 2[1]

Organ Toxicity

Specific target organ toxicity —
Single exposure (Category 1);
Repeated exposure (Category

DI

Experimental Protocols

The provided documentation does not cite specific experimental protocols. The disposal

procedures are based on established safety guidelines for handling flammable and hazardous

chemical waste.

Disposal Workflow

The following diagram outlines the step-by-step workflow for the safe disposal of FAUC-312.

Adherence to this workflow is mandatory to minimize risks to personnel and the environment.
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Pre-Disposal & Handling
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Caption: Workflow for the safe disposal of FAUC-312.
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Detailed Disposal Procedures

1. Personal Protective Equipment (PPE):

o Always wear appropriate personal protective equipment (PPE) when handling FAUC-312.
This includes, but is not limited to, nitrile rubber gloves, safety glasses or goggles, and a lab
coat.[2]

¢ In case of insufficient ventilation, a NIOSH-approved respirator should be used.[1]

2. Waste Collection:

» FAUC-312 waste must be collected in a designated, properly labeled, and sealed container.
» Use only non-sparking tools to handle the waste to prevent ignition.[1]

o Ensure the waste container is stored in a cool, well-ventilated area, away from heat, sparks,
open flames, and other sources of ignition.[1][2]

3. Spill Management:

o Small Spills: In the event of a small spill, wear appropriate PPE. Absorb the spill with an
inert, non-combustible material such as sand or earth.[2] Collect the absorbed material and
place it in a sealed container for disposal.[2]

o Large Spills: For large spills, immediately evacuate all non-essential personnel from the
area.[2] Increase ventilation and ensure all ignition sources are eliminated. Contact your
institution's Environmental Health and Safety (EHS) department for assistance.

4. Final Disposal:

o Dispose of FAUC-312 waste through a licensed hazardous waste disposal facility.
 All disposal activities must be in accordance with local, state, and federal regulations.
» Do not dispose of FAUC-312 down the drain or in the regular trash.

5. First Aid Measures:
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3]

» Skin Contact: In case of skin contact, imnmediately flush the affected area with plenty of
water.[2][3] Remove contaminated clothing and wash it before reuse.[2]

 Inhalation: If inhaled, move the person to fresh air.[4] If not breathing, give artificial
respiration. Seek medical attention.

 Ingestion: Do NOT induce vomiting.[1] If the person is conscious, give them water to drink.
Never give anything by mouth to an unconscious person.[1][3] Seek immediate medical
attention.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of hazardous chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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